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For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of 4-Methyl-3-thiophenamine (also
known as 3-Amino-4-methylthiophene), corresponding to CAS number 23967-97-7. This
compound is a substituted thiophene derivative, a class of heterocyclic compounds recognized
for their diverse applications in medicinal chemistry and materials science. Thiophene-
containing molecules are integral to a variety of pharmacologically active agents, attributed to
the thiophene ring's ability to act as a bioisostere of a benzene ring, influencing the molecule's
physicochemical properties and biological activity.[1] This guide will cover the chemical and
physical properties, potential suppliers, and detailed experimental protocols for the synthesis of
4-Methyl-3-thiophenamine, serving as a valuable resource for professionals in research and
drug development.

Chemical and Physical Properties

4-Methyl-3-thiophenamine is a stable compound under recommended storage conditions. A
summary of its key quantitative properties is presented in Table 1.
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Table 1: Physicochemical Properties of 4-Methyl-3-thiophenamine

Property Value Source
Molecular Formula CsH7NS Alfa Chemistry
Molecular Weight 113.18 g/mol Alfa Chemistry
Appearance Data not available

Melting Point Data not available

Boiling Point Data not available

Density Data not available

Solubility Data not available

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 4-Methyl-3-
thiophenamine. While a comprehensive public database of its spectra is not readily available,
typical spectroscopic characteristics can be inferred from related thiophene structures.

Table 2: Predicted Spectroscopic Data for 4-Methyl-3-thiophenamine
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Technique Expected Peaks/Signals

Signals corresponding to the aromatic proton on
1H NMR the thiophene ring, the amine protons, and the

methyl protons.

Resonances for the four carbon atoms of the

13C NMR thiophene ring and the carbon of the methyl
group.

Characteristic absorption bands for N-H
R Spect stretching of the amine group, C-H stretching of
ectrosco
P Py the aromatic ring and methyl group, and C=C

and C-S stretching of the thiophene ring.

M Spect . A molecular ion peak corresponding to the
ass Spectrometry _
molecular weight of the compound.

Biological Activity and Potential Applications

Thiophene derivatives are known to exhibit a wide range of biological activities, including
antibacterial, antifungal, antiviral, anti-inflammatory, and anticancer properties.[2][3][4][5] The
sulfur atom in the thiophene ring can participate in hydrogen bonding and other non-covalent
interactions with biological targets like proteins and enzymes, which is a key factor in their
pharmacological activity.[1]

While specific biological activities for 4-Methyl-3-thiophenamine are not extensively
documented in publicly available literature, its structural similarity to other biologically active
thiophenes suggests its potential as a scaffold in drug discovery. It can serve as a valuable
starting material or intermediate for the synthesis of more complex molecules with potential
therapeutic applications. For instance, the general mechanism of action for some thiophene-
based anti-inflammatory agents involves the inhibition of cyclooxygenase (COX) and
lipoxygenase (LOX) enzymes.[1]

Suppliers

4-Methyl-3-thiophenamine is available from various chemical suppliers. Researchers should
inquire directly with the suppliers for purity, availability, and pricing.
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Table 3: Potential Suppliers of 4-Methyl-3-thiophenamine

Supplier Location Contact Information
Alfa Chemistry USA Inquire via website
Leap Chem Co., Ltd. China Inquire via website

Experimental Protocols
Synthesis of 4-Methyl-3-thiophenamine

A common method for the synthesis of substituted aminothiophenes is the Gewald
aminothiophene synthesis.[3] This reaction involves the condensation of a ketone or aldehyde
with an activated nitrile in the presence of elemental sulfur and a base.

A detailed experimental protocol for a related compound, methyl 3-amino-4-methylthiophene-2-
carboxylate, provides insight into the synthesis of aminothiophenes.[6][7]

Synthesis of a 3-Aminothiophene Derivative

This protocol describes the synthesis of methyl 3-amino-4-methylthiophene-2-carboxylate, a
closely related compound.

e Reactants: 2-Methoxycarbonyl-4-methyl-3-oxotetrahydrothiophene, hydroxylamine
hydrochloride, acetonitrile, ether, and ammonia.[6]

e Procedure:

o Dissolve 2-methoxycarbonyl-4-methyl-3-oxotetrahydrothiophene in acetonitrile and bring
the solution to a boil.[6]

o Add hydroxylamine hydrochloride to the boiling solution and reflux the mixture for 5 hours.

[6]

o Cool the reaction mixture in an ice bath and add dry ether, resulting in the formation of a
sticky precipitate.[6]
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[e]

Filter the precipitate with the aid of kieselguhr.[6]

o

Slurry the kieselguhr with water and filter.[6]

[¢]

Basify the filtrate with ammonia and extract with ether.[6]

[¢]

Dry the combined ether extracts over sodium sulphate, filter, and evaporate to yield the
final product.[6]

The following diagram illustrates a general workflow for a chemical synthesis, purification, and
analysis process.
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General Synthesis and Purification Workflow
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Caption: A generalized workflow for the synthesis, work-up, purification, and analysis of a
chemical compound.

Safety Information

Detailed safety information for 4-Methyl-3-thiophenamine is not readily available. As with any
chemical, it should be handled with care in a well-ventilated laboratory, and appropriate
personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should
be worn. For specific handling and safety precautions, it is essential to consult the Safety Data
Sheet (SDS) provided by the supplier.

Conclusion

4-Methyl-3-thiophenamine (CAS 23967-97-7) is a valuable heterocyclic compound with
potential applications in medicinal chemistry and drug discovery. This technical guide has
provided a summary of its known properties, potential suppliers, and a representative synthesis
protocol. While specific biological data for this compound is limited, the broader class of
thiophene derivatives demonstrates significant pharmacological potential, making 4-Methyl-3-
thiophenamine a compound of interest for further research and development. Researchers are
encouraged to consult the cited literature and supplier documentation for more detailed
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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